Cas no 2757955-94-3 (3-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide)

3-(Trifluoromethyl)-1H-pyrazole-4-carbohydrazide is a versatile heterocyclic compound featuring a trifluoromethyl group and a carbohydrazide moiety. Its unique structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly for developing active ingredients with enhanced bioactivity and metabolic stability. The trifluoromethyl group contributes to improved lipophilicity and electron-withdrawing properties, while the carbohydrazide functionality offers reactivity for further derivatization. This compound is particularly useful in the design of pyrazole-based inhibitors, ligands, and bioactive molecules. Its stability and synthetic flexibility make it a preferred choice for researchers exploring novel compounds in medicinal and agricultural chemistry.

3-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide structure

2757955-94-3 structure

Product Name:3-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide

CAS No:2757955-94-3

MF:C₅H₅F₃N₄O

MW:194.114610433578

CID:6194924

PubChem ID:154461994

Update Time:2025-10-19

3-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

- 5-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide
- 3-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide
- 2757955-94-3
- AQIZVEQHVQWWOB-UHFFFAOYSA-N
- EN300-37346781
- Inchi： 1S/C5H5F3N4O/c6-5(7,8)3-2(1-10-12-3)4(13)11-9/h1H,9H2,(H,10,12)(H,11,13)
- InChI Key： AQIZVEQHVQWWOB-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(NN)=O)C=NN1)(F)F

Computed Properties

Exact Mass: 194.04154528g/mol
Monoisotopic Mass: 194.04154528g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 83.8Å²

3-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide Pricemore >>

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Enamine	EN300-37346781-0.05g	3-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide	2757955-94-3	95.0%	0.05g	$118.0	2025-03-18
Enamine	EN300-37346781-0.1g	3-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide	2757955-94-3	95.0%	0.1g	$176.0	2025-03-18
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Enamine	EN300-37346781-0.5g	3-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide	2757955-94-3	95.0%	0.5g	$457.0	2025-03-18
Enamine	EN300-37346781-1.0g	3-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide	2757955-94-3	95.0%	1.0g	$584.0	2025-03-18
Enamine	EN300-37346781-2.5g	3-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide	2757955-94-3	95.0%	2.5g	$1147.0	2025-03-18
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